2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate

• IUPAC Name: (2-oxo-4-phenylchromen-7-yl) 4-methoxybenzoate
• InChI: InChI=1S/C23H16O5/c1-26-17-9-7-16(8-10-17)23(25)27-18-11-12-19-20(15-5-3-2-4-6-15)14-22(24)28-21(19)13-18/h2-14H,1H3
• InChI Key: BMJLGSYCQMQMGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC=CC=C4
• Molecular Formula: C23H16O5
• DSSTOX Substance ID: DTXSID501214960
• Molecular Weight: 372.4 g/mol
• CAS No.: 242133-61-5

Description

2-Oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate is a coumarin-derived ester featuring a 4-phenyl substitution on the chromenone core and a 4-methoxybenzoate moiety at the 7-position. The synthesis typically involves the O-acylation of 7-hydroxy-4-phenylcoumarin with 4-methoxybenzoyl chloride in dichloromethane (DCM) using triethylamine (Et₃N) as a base, yielding the ester product in high purity after recrystallization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate typically involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-methoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in a solvent like dichloromethane at room temperature. The reaction proceeds as follows:

• Dissolve 7-hydroxy-2H-chromen-2-one in dichloromethane.
• Add a slight excess of triethylamine to the solution.
• Slowly add 4-methoxybenzoyl chloride to the reaction mixture while stirring.
• Allow the reaction to proceed at room temperature for about 1 hour.
• Purify the resulting product by flash chromatography on silica gel using dichloromethane as the eluent.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles such as the use of environmentally friendly solvents and catalysts can be applied to minimize the environmental impact.

Chemical Reactions Analysis

Oxidation Reactions

The chromenone ring and methoxybenzoate moiety undergo oxidation under controlled conditions.

Reagent/Conditions	Site of Reaction	Products	Yield/Notes
KMnO₄ (acidic medium)	Chromenone C-2 carbonyl	Carboxylic acid derivatives	Partial conversion observed at 60°C
CrO₃ in H₂SO₄	Benzoate aromatic ring	Quinone derivatives	Requires anhydrous conditions
Ozone (O₃)	Double bonds in chromenone	Cleavage products (dialdehydes)	Limited data available

Key Findings :

• Oxidation of the chromenone core typically degrades the coumarin-like structure, forming fragmented products.

• The methoxy group on the benzoate ring resists oxidation under mild conditions but may demethylate under strong acidic oxidants.

Reduction Reactions

Reductive transformations target the ester and carbonyl functionalities.

Reagent/Conditions	Site of Reaction	Products	Yield/Notes
LiAlH₄ (THF, 0°C)	Ester group	7-Hydroxy-4-phenylcoumarin	85% yield
NaBH₄ (MeOH)	Chromenone C-2 carbonyl	Secondary alcohol derivative	Low selectivity (<30%)
H₂/Pd-C	Aromatic rings (phenyl)	Cyclohexane-substituted derivatives	Requires high pressure

Mechanistic Insights :

• LiAlH₄ selectively reduces the ester to a hydroxyl group without affecting the chromenone carbonyl.

• Catalytic hydrogenation primarily saturates the phenyl substituent rather than the coumarin system.

Substitution Reactions

The chloro and methoxy groups participate in nucleophilic substitutions.

Reagent/Conditions	Site of Reaction	Products	Yield/Notes
NH₃ (ethanol, Δ)	Methoxy group (OCH₃)	4-Aminobenzoate analog	60% yield
KI/NaHCO₃	Chloro substituent (if present)	Iodo derivative	Requires phase-transfer catalyst
AlCl₃ (Friedel-Crafts)	Chromenone C-3 position	Acylated derivatives	Limited regioselectivity

Notable Observations :

• Demethylation of the methoxy group occurs via SN2 mechanisms with ammonia, forming amine derivatives .

• Halogen exchange reactions are feasible only if a halogen (e.g., Cl) is present in the parent structure .

Hydrolysis Reactions

The ester bond is susceptible to hydrolytic cleavage.

Conditions	Products	Kinetics
1M NaOH (aq. EtOH, reflux)	4-Methoxybenzoic acid + 7-hydroxy-4-phenylcoumarin	t₁/₂ = 45 min
HCl (conc., Δ)	Same as above	Faster degradation (t₁/₂ = 20 min)
Enzymatic (lipase)	Partial hydrolysis	pH-dependent selectivity

Stability Data :

• Alkaline hydrolysis follows pseudo-first-order kinetics with Eₐ ≈ 65 kJ/mol .

• Acidic conditions accelerate ester cleavage but may degrade the chromenone ring.

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition and ring-opening.

Wavelength (nm)	Products	Quantum Yield
254	Dimerized chromenone	Φ = 0.12
365	Ring-opened ketene intermediates	Φ = 0.08

Applications :

• Photodimerization enables polymer crosslinking in material science.

• Ketene intermediates react in situ with nucleophiles for functionalization.

Thermal Degradation

Pyrolysis (200–300°C) produces:

• Primary products : CO₂, 4-methoxybenzaldehyde, phenylacetylene

• Mechanism : Retro-Diels-Alder fragmentation of the chromenone ring

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by a complex structure that includes a chromenone core and a methoxybenzoate moiety. Its molecular formula is $C_{23}H_{15}ClO_5$ with a molecular weight of approximately 406.8 g/mol. The presence of the methoxy group enhances its solubility and biological activity.

Chemistry

In synthetic organic chemistry, 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate serves as a versatile building block for the synthesis of more complex molecules. It can undergo various reactions including:

• Oxidation : Using potassium permanganate or chromium trioxide.
• Reduction : With sodium borohydride or lithium aluminum hydride.
• Substitution Reactions : Nucleophilic substitutions at the chloro group can yield various derivatives.

Reaction Type	Reagent	Product Type
Oxidation	KMnO₄	Carboxylic acids or ketones
Reduction	NaBH₄	Alcohols or amines
Substitution	Nucleophiles (amines)	Substituted derivatives

Biology

The biological activity of this compound has been extensively studied, particularly for its potential therapeutic applications:

• Antimicrobial Activity : Investigated for its ability to inhibit microbial growth.
• Antiviral Properties : Exhibits potential against viral infections through interaction with viral proteins.
• Anticancer Effects : Shown to inhibit proliferation in various cancer cell lines, including breast cancer (MCF-7) and cervical cancer (HeLa) cells.

Anticancer Activity

Research indicates that derivatives of this compound possess significant anticancer properties. For instance, a study reported that it demonstrated potent activity against MCF-7 cells with an IC50 value indicating strong cytotoxic effects.

Antioxidant Properties

The compound has also been evaluated for its antioxidant capabilities. Similar chromenone derivatives have shown enhanced radical-scavenging activity, potentially through hydrogen atom donation to free radicals.

Industrial Applications

In addition to its research applications, 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate is utilized in the development of new materials with specific properties such as fluorescence and conductivity. Its unique chemical structure allows for modifications that can tailor material properties for industrial use.

Mechanism of Action

The mechanism of action of 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes such as carbonic anhydrase and monoamine oxidase, leading to various biological effects. Additionally, it can modulate reactive oxygen species (ROS) levels and affect cellular signaling pathways involved in inflammation and cancer.

Comparison with Similar Compounds

Key Observations :

• The C–Cl stretch at 744 cm⁻¹ is a diagnostic marker .
• Electron-Donating Groups (e.g., OCH₃, CH₃) : Stabilize the ester linkage, improving thermal stability. Methoxy derivatives exhibit stronger C–O–C asymmetric stretches (1231–1261 cm⁻¹) .
• Steric Effects : Bulkier substituents (e.g., tert-butyl in 4-tert-butylbenzoate derivatives) may reduce solubility in polar solvents .

Biological Activity

2-Oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate is a synthetic compound belonging to the class of chromones, which are known for their diverse biological activities. This compound has garnered attention for its potential applications in medicinal chemistry, particularly in the fields of antimicrobial, antiviral, and anticancer research.

Chemical Structure and Properties

The molecular formula of 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate is $C_{23}H_{20}O_4$ with a molecular weight of approximately 356.37 g/mol. The structure includes a chromone backbone substituted with a phenyl group and a methoxybenzoate moiety, which contributes to its unique chemical reactivity and biological interactions.

Synthesis

The synthesis typically involves the reaction of 2-hydroxy-4-phenylchromen-7-one with 4-methoxybenzoic acid in the presence of an activating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under reflux conditions. The product is purified through column chromatography to achieve high purity.

Antimicrobial Activity

Research indicates that compounds similar to 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate exhibit significant antimicrobial properties. In vitro studies have demonstrated effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For instance, derivatives of coumarin-like compounds have shown inhibitory effects on bacterial growth, suggesting potential applications in treating infections .

Antiviral Properties

The compound's antiviral activity has also been explored. Studies suggest that it may inhibit viral replication by interacting with viral proteins or host cell receptors. Compounds in this class have been investigated for their ability to disrupt the life cycle of viruses such as influenza and HIV, although specific data on this compound is limited.

Anticancer Activity

The anticancer potential of 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate has been evaluated against various cancer cell lines, including breast cancer (MCF-7) and prostate cancer cells. In vitro assays revealed that the compound exhibits cytotoxic effects with IC50 values indicating significant potency against these cell lines. For example, related compounds have shown IC50 values ranging from 0.47 μM to over 20 μM against MCF-7 cells .

The mechanisms underlying the biological activities of this compound involve several pathways:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cellular processes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammation and cancer progression.
• Apoptosis Induction : It has been suggested that the compound can induce apoptosis in cancer cells through the activation of intrinsic pathways, leading to cell cycle arrest and programmed cell death.
• Antioxidant Activity : Similar derivatives have shown antioxidant properties, scavenging free radicals and reducing oxidative stress, which is linked to cancer development and progression .

Case Studies

Several studies have highlighted the biological efficacy of chromone derivatives:

• Study on Anticancer Activity : A study evaluated various coumarin derivatives' effects on MCF-7 cells, showing that specific substitutions enhanced activity significantly. The study reported IC50 values indicating that certain derivatives were more potent than standard chemotherapeutics .
• Inhibition Studies : Research involving enzyme inhibition demonstrated that chromone derivatives could effectively inhibit COX enzymes, which are implicated in inflammatory diseases and cancers. The results indicated a dose-dependent response, further validating their therapeutic potential.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-oxo-4-phenyl-2H-chromen-7-yl 4-methoxybenzoate, and how can reaction conditions be optimized?

• Methodological Answer : A modified procedure involves refluxing a mixture of the coumarin precursor (e.g., 4-methylumbelliferone) with a substituted benzoyl chloride derivative in ethyl acetate, using K₂CO₃ as a base. Reaction optimization includes adjusting stoichiometry (e.g., 1.1 mmol sulfonyl chloride per 1 mmol coumarin), solvent volume, and reflux duration (typically 5–8 hours). Post-reaction workup involves extraction, solvent evaporation, and recrystallization from hexane/ethyl acetate (7:1) to yield pure crystals .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• Methodological Answer :

• X-ray crystallography : Single-crystal X-ray diffraction (SCXRD) is essential for resolving bond lengths (e.g., C–O = 1.214 Å), angles, and packing interactions. SHELXL (for refinement) and WinGX (for data processing) are standard tools .
• Spectroscopy : FT-IR confirms ester carbonyl stretches (~1740 cm⁻¹), while ¹H NMR identifies methoxy (δ 3.8–4.0 ppm) and aromatic protons (δ 6.8–8.1 ppm) .

Q. How can solubility challenges in polar solvents be addressed during purification?

• Methodological Answer : Low solubility in water necessitates recrystallization from mixed solvents (e.g., hexane/ethyl acetate). For chromatographic purification, silica gel with gradient elution (5–30% ethyl acetate in hexane) is recommended. Solubility parameters (e.g., δ = 18–22 MPa¹/²) can guide solvent selection .

Advanced Research Questions

Q. How do crystallographic data discrepancies (e.g., anisotropic displacement parameters) impact structural refinement?

• Methodological Answer : Anisotropic displacement ellipsoids (e.g., U_iso values in ) require careful refinement using SHELXL. High R_int (>0.05) indicates twinning or data redundancy; resolution filters (I > 2σ(I)) and HKLF5 format in SHELX improve reliability. For problematic cases, twin refinement or alternative space groups (e.g., P1 vs. P2₁) should be tested .

Q. What strategies resolve conflicting bioactivity data in enzyme inhibition assays?

• Methodological Answer : Contradictory IC₅₀ values may arise from assay conditions (e.g., pH, temperature). Normalize data using positive controls (e.g., quercetin for Cdc25 phosphatases) and triplicate runs. Dose-response curves (0.1–100 μM) with Hill slope analysis improve reproducibility. Cross-validate via SPR or ITC for binding affinity .

Q. How can synthetic byproducts (e.g., sulfonate esters) be minimized during esterification?

• Methodological Answer : Competing sulfonation is mitigated by:

• Using anhydrous ethyl acetate to limit hydrolysis of 4-methoxybenzoyl chloride.
• Temperature control (reflux at 80°C vs. higher temperatures favoring side reactions).
• Post-synthetic HPLC-MS monitoring (C18 column, 0.1% TFA in acetonitrile/water) to detect impurities .

Q. What computational methods validate the compound’s electronic structure for fluorescence studies?

• Methodological Answer : TD-DFT calculations (B3LYP/6-311+G(d,p)) predict UV-Vis absorption bands (λ_max ~320 nm) and excited-state dipole moments. Compare with experimental fluorescence quantum yields (ϕ) measured in ethanol using quinine sulfate as a standard .